Cas no 14142-82-6 (Benzoic acid, 4-(4-pentenyloxy)-)

• Product Name: Benzoic acid, 4-(4-pentenyloxy)-
• CAS No: 14142-82-6
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD00610055
• CID: 1307038
• PubChem ID: 2056291
• Update Time: 2025-10-29

Benzoic acid, 4-(4-pentenyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(4-pentenyloxy)-
• 4-pent-4-enoxybenzoic acid
• 14142-82-6
• parapent-4-enoxybenzoic Acid
• 4-(2-allylethoxy) benzoic acid
• RQQKUZDJSZVTFZ-UHFFFAOYSA-N
• MLS000053117
• SR-01000203543-1
• SCHEMBL4350348
• A1-05380
• 4-(4-penten-1-yloxy)benzoic acid
• 4-(PENT-4-EN-1-YLOXY)BENZOIC ACID
• HMS2429I14
• AKOS009097915
• para-(pent-4-enoxy)benzoic Acid
• SMR000069384
• CHEMBL1373232
• DTXSID70366064
• SR-01000203543
• Cambridge id 5302335
• AB00079430-01

• MDL： MFCD00610055
• Inchi： 1S/C12H14O3/c1-2-3-4-9-15-11-7-5-10(6-8-11)12(13)14/h2,5-8H,1,3-4,9H2,(H,13,14)
• InChI Key： RQQKUZDJSZVTFZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC(C(=O)O)=CC=1)CCCC=C

Computed Properties

• Exact Mass: 348.23016
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 44.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Benzoic acid, 4-(4-pentenyloxy)-

Benzoic acid, 4-(4-pentenyloxy)-: Chemical Profile and Emerging Applications

Benzoic acid, 4-(4-pentenyloxy)-, with the CAS number 14142-82-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural motif—a benzene ring substituted with a pentenyl-oxy group at the 4-position—exhibits a range of intriguing chemical and biological properties. Its molecular structure not only makes it a valuable intermediate in synthetic chemistry but also opens up possibilities for novel therapeutic applications.

The chemical structure of Benzoic acid, 4-(4-pentenyloxy)- consists of a benzoic acid core linked to a (E)-4-pentenyl ether moiety. This configuration imparts distinct electronic and steric properties to the molecule, influencing its reactivity and interaction with biological targets. The presence of the pentenyl group introduces a degree of unsaturation, which can be exploited in various chemical transformations, including cross-coupling reactions and Michael additions. These reactions are pivotal in constructing more complex molecular architectures, making this compound a versatile building block in drug discovery.

In recent years, there has been growing interest in exploring the pharmacological potential of derivatives of benzoic acid due to their well-documented antimicrobial and anti-inflammatory properties. The (E)-4-pentenyl ether side chain in Benzoic acid, 4-(4-pentenyloxy)- adds an additional layer of functionality that could modulate its biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. Such findings are particularly relevant in the context of developing novel anti-inflammatory agents that target specific molecular mechanisms.

The synthesis of Benzoic acid, 4-(4-pentenyloxy)- involves multi-step organic transformations that highlight the compound's synthetic utility. One common synthetic route begins with the bromination of benzoic acid at the 4-position, followed by nucleophilic substitution with 1-pentenyl alcohol to introduce the pentenyl-oxy group. This method leverages classical organic reactions such as electrophilic aromatic substitution and nucleophilic aliphatic substitution, demonstrating the compound's compatibility with established synthetic protocols.

The chemical reactivity of this compound also makes it an attractive candidate for material science applications. For instance, its ability to undergo polymerization or form coordination complexes with metal ions could lead to the development of novel materials with enhanced mechanical or electronic properties. Research is ongoing to explore these possibilities, particularly in the context of creating functional coatings or catalysts.

Beyond its synthetic and material science applications, Benzoic acid, 4-(4-pentenyloxy)- holds promise in environmental chemistry. The benzoic acid moiety is known for its role as a precursor in biodegradation processes, while the pentenyl group could influence its solubility and bioavailability in environmental matrices. Studies are being conducted to assess its behavior in aquatic systems and its potential impact on microbial communities. Understanding these environmental interactions is crucial for evaluating the sustainability and ecological footprint of this compound.

In conclusion, Benzoic acid, 4-(4-pentenyloxy)-, identified by CAS number 14142-82-6, is a multifaceted compound with broad applications across chemical biology, pharmaceuticals, material science, and environmental chemistry. Its unique structural features offer opportunities for innovative research and development. As our understanding of its properties continues to evolve, so too will its role in advancing scientific knowledge and technological innovation.